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Compound of Interest

Compound Name: PF-562271 hydrochloride

Cat. No.: B15543820

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PF-
562271 hydrochloride, focusing on solubility issues in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of PF-562271 hydrochloride in DMSO?

A1: PF-562271 hydrochloride is reported to have a high solubility in fresh, anhydrous DMSO,

reaching up to 100 mg/mL (183.84 mM).[1] However, practical solubility can be affected by

various factors.

Q2: I am having trouble dissolving PF-562271 hydrochloride in DMSO. What are the common

causes?

A2: Several factors can contribute to dissolution problems:

DMSO Quality: The most common issue is the use of DMSO that has absorbed moisture.

DMSO is hygroscopic and absorbed water can significantly decrease the solubility of PF-
562271 hydrochloride.[1][2] Always use fresh, anhydrous, high-purity DMSO.
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Compound Form: Ensure you are using the hydrochloride salt of PF-562271. Other forms,

such as the besylate salt or the free base, have different and lower solubilities in DMSO.[3]

[4][5][6]

Temperature: Dissolution may be slow at room temperature.

Improper Mixing: Insufficient vortexing or mixing can lead to incomplete dissolution.

Q3: How should I prepare a stock solution of PF-562271 hydrochloride in DMSO?

A3: A detailed protocol for preparing a stock solution is provided in the Troubleshooting Guide

section below. The key steps involve using fresh DMSO, warming, and sonication to aid

dissolution.

Q4: What is the mechanism of action of PF-562271?

A4: PF-562271 is a potent and reversible ATP-competitive inhibitor of Focal Adhesion Kinase

(FAK).[1][2] It also inhibits Proline-rich Tyrosine Kinase 2 (Pyk2), though with approximately 10-

fold less potency.[2][3][7] By inhibiting FAK, PF-562271 can block downstream signaling

pathways involved in cell migration, proliferation, and survival, such as the ERK, JNK/MAPK,

and PI3K/Akt pathways.[8]

Troubleshooting Guide
This guide provides solutions to common problems encountered when dissolving PF-562271
hydrochloride in DMSO.

Issue 1: Compound is not fully dissolving or a
precipitate is visible.

Root Cause: This is often due to suboptimal solvent quality or insufficient energy to break the

crystal lattice.

Solution:

Use Fresh, Anhydrous DMSO: Discard any old or potentially wet DMSO and use a new,

sealed bottle of anhydrous, high-purity DMSO.
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Gentle Warming: Warm the vial containing the compound and DMSO to 37°C for 10-15

minutes.[9] This can be done in a water bath or a heating block.

Sonication: After warming, place the vial in an ultrasonic bath for a few minutes to aid

dissolution.[7][9]

Vortexing: Vortex the solution thoroughly between warming and sonication steps.

Issue 2: Solubility is lower than the reported 100 mg/mL.
Root Cause: While the theoretical maximum solubility is high, achieving it can be

challenging. The actual solubility might be slightly lower depending on experimental

conditions.

Solution:

Start with a Lower Concentration: If a high concentration is not critical for your experiment,

try preparing a stock solution at a lower, more readily achievable concentration (e.g., 10

mM or 50 mg/mL).

Verify the Compound Form: Double-check that you are using PF-562271 hydrochloride
and not another salt form which has lower solubility.

Quantitative Data
Table 1: Solubility of PF-562271 Forms in Different Solvents
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Compound Form Solvent Reported Solubility Citations

PF-562271

hydrochloride
DMSO

100 mg/mL (183.84

mM)
[1]

PF-562271 (free

base)
DMSO > 25.4 mg/mL [9]

PF-562271 besylate DMSO ~0.4 mg/mL [3][4][5][6]

PF-562271

hydrochloride
Water Insoluble [1]

PF-562271

hydrochloride
Ethanol Insoluble [1]

Experimental Protocols
Protocol for Preparing a 100 mM Stock Solution of PF-
562271 Hydrochloride in DMSO

Materials:

PF-562271 hydrochloride powder

Anhydrous, high-purity DMSO (newly opened bottle recommended)

Sterile microcentrifuge tube or vial

Vortex mixer

Water bath or heating block set to 37°C

Ultrasonic bath

Procedure:

1. Weigh the desired amount of PF-562271 hydrochloride powder and place it in a sterile

vial.
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2. Add the calculated volume of anhydrous DMSO to achieve a 100 mM concentration.

3. Vortex the mixture vigorously for 1-2 minutes.

4. If the compound is not fully dissolved, place the vial in a 37°C water bath for 10 minutes.

5. After warming, vortex the solution again for 1 minute.

6. Place the vial in an ultrasonic bath for 5-10 minutes.

7. Visually inspect the solution to ensure it is clear and free of any precipitate.

8. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. It

is recommended to use the solution soon after preparation as long-term storage of

solutions is not advised.[9]

Visualizations
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Experimental Workflow for Dissolving PF-562271 HCl

Start: Weigh PF-562271 HCl
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Is it fully dissolved?

Warm at 37°C for 10 min

No

End: Clear stock solution

Yes

Vortex for 1 minute

Sonicate for 5-10 min

Is it fully dissolved?

Yes

Troubleshoot: 
- Check DMSO quality
- Verify compound form

- Prepare lower concentration

No
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Caption: Workflow for dissolving PF-562271 hydrochloride in DMSO.
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PF-562271 Inhibition of FAK Signaling Pathway

Downstream Signaling

Cellular Effects

PF-562271

FAK

Inhibits

Pyk2

Inhibits (less potent)

PI3K/Akt Pathway ERK Pathway JNK/MAPK Pathway

Cell Migration Cell Proliferation Cell Survival

Click to download full resolution via product page

Caption: Simplified signaling pathway of FAK and its inhibition by PF-562271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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